Cas no 1440535-69-2 (4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 1440535-69-2
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• MDL: MFCD23381089
• CID: 4700442
• Update Time: 2025-05-19

4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-(4-bromo-3-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD23381089
• Inchi： 1S/C9H8BrN3O/c1-6-4-7(2-3-8(6)10)13-5-11-12-9(13)14/h2-5H,1H3,(H,12,14)
• InChI Key： RKOIQLZWXNNNTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)N1C=NNC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Topological Polar Surface Area: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

Recent Advances in the Study of 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS: 1440535-69-2)

In recent years, the compound 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS: 1440535-69-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazolone core, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel bioactive molecules. The unique structural features of this compound, including the bromo-methylphenyl moiety, contribute to its versatility in drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of kinase inhibitors, which are critical in targeting cancer-related signaling pathways. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for designing next-generation anticancer agents.

Another area of interest is the compound's application in antimicrobial research. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the synthesis and evaluation of triazolone derivatives, including 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, against a panel of bacterial and fungal pathogens. The results indicated moderate to strong activity against Gram-positive bacteria, suggesting its utility in addressing antibiotic resistance challenges. The study also provided insights into structure-activity relationships (SAR), which could guide future optimization efforts.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. A 2024 report in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, employing green chemistry principles such as solvent-free conditions and catalytic methods. This innovation not only improves the compound's accessibility for research but also aligns with the pharmaceutical industry's growing emphasis on sustainable practices.

In conclusion, 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS: 1440535-69-2) represents a versatile and valuable compound in modern drug discovery. Its applications span oncology, infectious diseases, and beyond, supported by robust scientific evidence. Future research directions may include further exploration of its mechanism of action, expansion of its derivative library, and translation of preclinical findings into clinical candidates. As the field progresses, this compound is poised to remain a focal point of interdisciplinary research efforts.